Cas no 899737-49-6 (2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899737-49-6
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 5486866
• Update Time: 2025-06-08

2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C21H19N5O2S/c1-15-7-9-17(10-8-15)26-20-18(11-23-26)21(28)25(14-22-20)24-19(27)13-29-12-16-5-3-2-4-6-16/h2-11,14H,12-13H2,1H3,(H,24,27)
• InChI Key： DVEMKROIHJCVAS-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)CSCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Research Brief on 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS: 899737-49-6)

In recent years, the compound 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS: 899737-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications. The following brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 899737-49-6. Structural analysis reveals that the compound's unique scaffold, featuring a benzylsulfanyl moiety and a pyrazolopyrimidinone core, enables selective binding to specific kinase targets. Computational docking studies and in vitro assays have demonstrated its high affinity for certain tyrosine kinases, suggesting potential applications in oncology, particularly for cancers driven by aberrant kinase signaling.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers investigated the compound's efficacy in inhibiting tumor growth in xenograft models. The results indicated a dose-dependent reduction in tumor volume, with minimal off-target effects. Additionally, pharmacokinetic studies revealed favorable bioavailability and metabolic stability, further supporting its potential as a drug candidate.

Beyond its oncological applications, 899737-49-6 has also been explored for its anti-inflammatory properties. A recent preprint on bioRxiv highlighted its ability to modulate key inflammatory pathways, including NF-κB and MAPK signaling. These findings open new avenues for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(benzylsulfanyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a versatile scaffold with significant therapeutic potential. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for its development into a viable drug candidate. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.